Cas no 918639-45-9 (Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-)
918639-45-9 structure
Product Name:Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
CAS No:918639-45-9
MF:C12H12O3
MW:204.221883773804
CID:772323
PubChem ID:71426631
Update Time:2025-04-19
Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
- 2,4-dihydroxy-6-penta-1,3-dienylbenzaldehyde
- 918639-45-9
- 2,4-Dihydroxy-6-(penta-1,3-dien-1-yl)benzaldehyde
- DTXSID30845385
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- Inchi: 1S/C12H12O3/c1-2-3-4-5-9-6-10(14)7-12(15)11(9)8-13/h2-8,14-15H,1H3
- InChI Key: OCJOUESZDWTZOX-UHFFFAOYSA-N
- SMILES: OC1=CC(=CC(C=CC=CC)=C1C=O)O
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 57.5Ų
Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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